N,N-Dioctylbenzimidazole-5-carboxamide
Overview
Description
“N,N-Dioctylbenzimidazole-5-carboxamide” is a chemical compound with the CAS Number: 2006277-84-3 . It has a molecular weight of 385.59 . The IUPAC name for this compound is N,N-dioctyl-1H-benzo[d]imidazole-5-carboxamide . It is a white to brown solid .
Molecular Structure Analysis
The molecular formula of “N,N-Dioctylbenzimidazole-5-carboxamide” is C24H39N3O . The InChI code for this compound is 1S/C24H39N3O/c1-3-5-7-9-11-13-17-27 (18-14-12-10-8-6-4-2)24 (28)21-15-16-22-23 (19-21)26-20-25-22/h15-16,19-20H,3-14,17-18H2,1-2H3, (H,25,26) .Physical And Chemical Properties Analysis
“N,N-Dioctylbenzimidazole-5-carboxamide” is a solid at room temperature . It is white to brown in color . The compound should be stored at +4C . .Scientific Research Applications
- N,N-Dioctylbenzimidazole-5-carboxamide has been investigated for its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, assessing its cytotoxicity and safety profile. Some studies suggest that it exhibits promising activity against certain cancer types, making it a lead structure for drug design .
- The compound has also been evaluated for its antimicrobial activity. In vitro and in vivo studies have demonstrated its effectiveness against various pathogens, including bacteria and fungi. Its safety index, particularly in non-cancerous cell lines, is noteworthy .
- N,N-Dioctylbenzimidazole-5-carboxamide’s unique structure makes it an attractive candidate for drug development. Researchers have explored its potential as a scaffold for designing novel drugs. Its activities have been compared to reference drugs, and in some cases, it has shown equal or superior potency .
- Given the importance of fluorinated heterocycles in marketed drugs (where 20% of anticancer and antibiotic drugs contain fluorine atoms), this compound’s fluorine-containing structure is intriguing. Researchers have studied its SAR (structure-activity relationship) by varying electron-donating or electron-withdrawing substituents. These modifications significantly impact its anticancer and antimicrobial properties .
- Researchers have developed synthetic methods to obtain N,N-Dioctylbenzimidazole-5-carboxamide. For instance, oxidative C-H amination of N”-aryl-N’-tosyl/N’-methylsulfonylamidines and N,N’-bis(aryl)amidines using iodobenzene as a catalyst yields 1,2-disubstituted benzimidazoles, including this compound .
Anticancer Activity
Antimicrobial Properties
Drug Design and Development
Fluorinated Heterocycles
Synthesis and Pharmacological Profile
Safety and Hazards
properties
IUPAC Name |
N,N-dioctyl-3H-benzimidazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H39N3O/c1-3-5-7-9-11-13-17-27(18-14-12-10-8-6-4-2)24(28)21-15-16-22-23(19-21)26-20-25-22/h15-16,19-20H,3-14,17-18H2,1-2H3,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KORQOBKWZVKGIB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN(CCCCCCCC)C(=O)C1=CC2=C(C=C1)N=CN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H39N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301257186 | |
Record name | 1H-Benzimidazole-6-carboxamide, N,N-dioctyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301257186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
385.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2006277-84-3 | |
Record name | 1H-Benzimidazole-6-carboxamide, N,N-dioctyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2006277-84-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Benzimidazole-6-carboxamide, N,N-dioctyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301257186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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